Cas no 1947316-45-1 (Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate
• CAS No: 1947316-45-1
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5866679
• PubChem ID: 139022722
• Update Time: 2025-08-05

Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate
• 1947316-45-1
• EN300-7426795

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-8-4-5-12(15)10-6-7-11(16)9-10/h10,12H,4-9H2,1-3H3
• InChI Key： NQQWKZUZIHUCFX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1CC(CC1)=O)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate (CAS No. 1947316-45-1)

Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1947316-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its versatile applications in drug design and development. The presence of a tert-butyl group and an 3-oxocyclopentyl moiety in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural composition of Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate is characterized by a cyclopentane ring functionalized with a carbonyl group, which is further connected to a pyrrolidine ring substituted with a tert-butyl carboxylate moiety. This arrangement not only contributes to the compound's stability but also enhances its potential for interactions with biological targets. The tert-butyl group, in particular, is known for its steric hindrance properties, which can influence the compound's binding affinity and selectivity in enzymatic or receptor-based assays.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in therapeutic interventions. Pyrrolidine derivatives, such as Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate, have been extensively studied due to their ability to mimic natural bioactive molecules and their potential to modulate biological pathways. The 3-oxocyclopentyl moiety, in particular, has been identified as a key structural feature that can enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The synthesis of Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and transition-metal-catalyzed reactions, have been employed to streamline the synthesis of this compound, making it more accessible for further investigation.

The biological activity of Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate has been explored in various preclinical studies. Initial findings suggest that this compound exhibits promising interactions with certain enzymes and receptors, which could be exploited for the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The steric environment provided by the tert-butyl group and the electronic properties of the 3-oxocyclopentyl moiety play a crucial role in determining its binding affinity and specificity. Further studies are underway to elucidate its mechanism of action and to identify potential therapeutic applications.

One of the most exciting aspects of Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate is its potential as a scaffold for drug discovery. By modifying its core structure, researchers can generate libraries of derivatives with tailored properties for specific biological targets. The combination of computational modeling and high-throughput screening techniques has accelerated the process of identifying lead compounds from complex molecular libraries. This approach has already led to several breakthroughs in developing novel therapeutics based on heterocyclic scaffolds.

The chemical stability and reactivity of Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate are also critical factors that influence its utility in pharmaceutical applications. Studies have shown that this compound exhibits good stability under various storage conditions, which makes it suitable for long-term investigations and industrial-scale production. Additionally, its compatibility with standard analytical techniques allows for accurate characterization and quality control during synthesis and formulation processes.

In conclusion, Tert-butyl 2-(3-oxocyclopentyl)pyrrolidine-1-carboxylate (CAS No. 1947316-45-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutics that address unmet medical needs.